Cas no 2228495-80-3 (1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228495-80-3
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 5960136
• PubChem ID: 165972225
• Update Time: 2025-06-09

1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1904468
• 2228495-80-3

• Inchi： 1S/C12H11BrO3/c1-7-2-3-8(13)4-10(7)12(11(15)16)5-9(14)6-12/h2-4H,5-6H2,1H3,(H,15,16)
• InChI Key： QSSPRQZBIGGRHG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 281.98916g/mol
• Monoisotopic Mass: 281.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228495-80-3)

1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228495-80-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and a cyclobutane moiety with a ketone and carboxylic acid functional group. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid is particularly noteworthy due to its potential for modulating various biological targets. The bromine atom on the aromatic ring can facilitate specific interactions with biomolecules, while the cyclobutane ring and the carboxylic acid group provide additional points of interaction that can influence the compound's pharmacological properties. This combination of functional groups makes it a promising candidate for further investigation in drug discovery programs.

Recent studies have explored the biological activities of 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid. One notable area of research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits inhibitory activity against certain kinases, which are key enzymes implicated in various diseases, including cancer and inflammatory disorders. The ability to selectively target these kinases could lead to the development of more effective and safer therapeutic options.

In addition to its enzymatic inhibition properties, 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, and compounds that can effectively modulate these responses are highly sought after. Studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in cell culture models. These findings suggest that it may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid are another critical aspect of its evaluation as a potential drug candidate. Initial studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's stability in physiological conditions and its ability to cross biological membranes are important factors that contribute to its suitability for further development.

Toxicity assessments are essential in the early stages of drug discovery to ensure the safety of any new therapeutic agent. Preclinical studies on 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid have indicated low toxicity at therapeutic concentrations. These findings are encouraging and support further investigation into its safety profile in more advanced preclinical models.

The structural diversity and functional group versatility of 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid also make it an attractive starting point for medicinal chemistry efforts aimed at optimizing its pharmacological properties. Structure-activity relationship (SAR) studies can help identify key structural modifications that enhance potency, selectivity, and pharmacokinetic parameters. Such optimizations are crucial for advancing this compound towards clinical trials.

In conclusion, 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228495-80-3) represents a promising lead compound with potential applications in various therapeutic areas. Its unique chemical structure, coupled with preliminary biological activity data, positions it as a valuable candidate for further research and development. Ongoing studies will continue to elucidate its full potential and pave the way for its possible use as a novel therapeutic agent.